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Compound of Interest

Compound Name: (-)-Dihydrocarvyl acetate

Cat. No.: B1587888 Get Quote

A Comprehensive Comparison of the Olfactory Properties of (-)-Dihydrocarvyl Acetate and

(+)-Dihydrocarvyl Acetate

For researchers, scientists, and professionals in the fields of fragrance chemistry and drug

development, understanding the nuanced differences between enantiomers is of paramount

importance. Enantiomers, chiral molecules that are non-superimposable mirror images of each

other, can exhibit remarkably different biological activities, including their interaction with

olfactory receptors. This guide provides a detailed comparison of the olfactory properties of the

two enantiomers of dihydrocarvyl acetate: (-)-dihydrocarvyl acetate and (+)-dihydrocarvyl

acetate, supported by experimental findings.

Olfactory Profile Comparison
The two enantiomers of dihydrocarvyl acetate present distinct olfactory profiles to the human

nose. While sharing some common notes, the subtle variations in their scent contribute to their

unique applications in the flavor and fragrance industry. Human subjects have been shown to

be able to discriminate between the two optical isomers, indicating that they possess different

odor qualities.[1][2] Interestingly, studies have indicated that despite the perceivable difference

in odor quality, the subjective intensity and detection thresholds for the two enantiomers do not

differ significantly.[1][2]
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A summary of the reported odor descriptors for each enantiomer is presented below. It is

important to note that these descriptors are compiled from various sources and may not have

been evaluated under the same experimental conditions.

Feature (-)-Dihydrocarvyl Acetate (+)-Dihydrocarvyl Acetate

Primary Odor Floral, Rosy, Sweet Fresh, Minty

Secondary Notes Minty, Cuminseed Slightly Citrusy

Reported As

Having a light character,

reminiscent of fresh linalyl

acetate with faint fruity and

floral touches.[3] Also

described as medicinal and

having vanilla nuances.[4]

Described as having a fresh,

minty, and slightly citrusy

aroma.[5]

Experimental Data
A key study investigating the human ability to distinguish between various enantiomeric odor

pairs, including (-)- and (+)-dihydrocarvyl acetate, provides valuable quantitative data.

Table 1: Olfactory Discrimination of Dihydrocarvyl Acetate Enantiomers
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Parameter Result Reference

Human Discrimination

Subjects were able to

significantly discriminate

between the two enantiomers.

Laska, 2004[1][2]

Detection Thresholds

No significant difference was

found between the detection

thresholds of the two

enantiomers.

Laska, 2004[1]

Subjective Intensity

The two enantiomers were not

reported to differ significantly in

subjective intensity when

presented at equal

concentrations.

Laska, 2004[2]

Experimental Protocols
The discrimination between the two enantiomers was determined using a well-established

psychophysical method.

Olfactory Discrimination Testing
Objective: To determine if human subjects can distinguish between (-)-dihydrocarvyl acetate
and (+)-dihydrocarvyl acetate.

Methodology: A forced-choice triangular test procedure was employed.[2]

Participants: A panel of trained human subjects participated in the study.

Stimuli Preparation: The enantiomers of dihydrocarvyl acetate were diluted in an appropriate

solvent (e.g., diethyl phthalate) to equal concentrations.[1]

Presentation: In each trial, three coded sniffing bottles were presented to the subject. Two

bottles contained one enantiomer, and the third contained the other.
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Task: The subjects were instructed to identify the bottle that contained the "odd" or different

smelling stimulus.

Data Analysis: The number of correct identifications was recorded. Statistical analysis (e.g.,

a Wilcoxon signed-rank test) was used to determine if the discrimination performance was

significantly above chance level.[1]

Olfactory Signaling Pathway
The perception of odorants like dihydrocarvyl acetate begins with the interaction of the

molecule with olfactory receptors located on the cilia of olfactory sensory neurons in the nasal

cavity. This interaction initiates a signal transduction cascade.
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Caption: Generalized olfactory signal transduction cascade.

Experimental Workflow
The process of comparing the olfactory properties of the two enantiomers follows a structured

workflow, from sample preparation to data analysis and interpretation.
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Preparation

Sensory Testing

Data Analysis & Interpretation

Sample Preparation
- Dilution of enantiomers

- Coding of samples
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- Presentation of three samples
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Statistical Analysis
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Conclusion
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Caption: Workflow for olfactory discrimination testing.

In conclusion, the enantiomers of dihydrocarvyl acetate, while chemically very similar, are

perceptibly different to the human olfactory system. (-)-Dihydrocarvyl acetate is primarily

characterized by its floral and sweet notes, whereas (+)-dihydrocarvyl acetate is perceived as

fresh and minty. This distinction, demonstrable through rigorous sensory testing, underscores

the high degree of specificity in the interactions between odorant molecules and olfactory

receptors. These findings are critical for the targeted use of these molecules in the creation of

specific flavor and fragrance profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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